Cas no 113290-49-6 (Benzenamine, 2-[(1E)-1-methyl-1-propenyl]-)
113290-49-6 structure
Product Name:Benzenamine, 2-[(1E)-1-methyl-1-propenyl]-
CAS No:113290-49-6
MF:C10H13N
MW:147.216922521591
CID:1201383
Update Time:2024-08-04
Benzenamine, 2-[(1E)-1-methyl-1-propenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2-[(1E)-1-methyl-1-propenyl]-
- 2-[(E)-but-2-en-2-yl]aniline
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- Inchi: 1S/C10H13N/c1-3-8(2)9-6-4-5-7-10(9)11/h3-7H,11H2,1-2H3/b8-3+
- InChI Key: SYVSVMCXNPGONH-FPYGCLRLSA-N
- SMILES: NC1=CC=CC=C1/C(=C/C)/C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
Benzenamine, 2-[(1E)-1-methyl-1-propenyl]- Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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